Cas no 2361638-23-3 (N-2-fluoro-1-(2-methoxyphenyl)ethylprop-2-enamide)

• Product Name: N-2-fluoro-1-(2-methoxyphenyl)ethylprop-2-enamide
• CAS No: 2361638-23-3
• MF: C₁₂H₁₄FNO₂
• MW: 223.243466854095
• CID: 6200896
• PubChem ID: 145909879
• Update Time: 2025-10-21

N-2-fluoro-1-(2-methoxyphenyl)ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-2-fluoro-1-(2-methoxyphenyl)ethylprop-2-enamide
• Z3292142520
• EN300-26576397
• 2361638-23-3
• N-[2-Fluoro-1-(2-methoxyphenyl)ethyl]prop-2-enamide

• Inchi： 1S/C12H14FNO2/c1-3-12(15)14-10(8-13)9-6-4-5-7-11(9)16-2/h3-7,10H,1,8H2,2H3,(H,14,15)
• InChI Key： CCMXGPJGQLDEPP-UHFFFAOYSA-N
• SMILES： FCC(C1C=CC=CC=1OC)NC(C=C)=O

Computed Properties

• Exact Mass: 223.10085685g/mol
• Monoisotopic Mass: 223.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Additional information on N-2-fluoro-1-(2-methoxyphenyl)ethylprop-2-enamide

N-2-fluoro-1-(2-methoxyphenyl)ethylprop-2-enamide: A Comprehensive Overview

N-2-fluoro-1-(2-methoxyphenyl)ethylprop-2-enamide, also known by its CAS number 2361638-23-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a fluorinated amide group with a substituted phenyl ring. The presence of the fluorine atom and the methoxy group introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of N-2-fluoro-1-(2-methoxyphenyl)ethylprop-2-enamide involves a multi-step process that typically begins with the preparation of the corresponding amine intermediate. The introduction of the fluorine atom is achieved through a nucleophilic substitution reaction, while the methoxy group is introduced via a Friedel-Crafts alkylation or similar method. The final step involves the formation of the amide bond, which is crucial for determining the compound's reactivity and stability.

Recent studies have highlighted the potential of N-2-fluoro-1-(2-methoxyphenyl)ethylprop-2-enamide in drug design and development. Its fluorinated structure has been shown to enhance pharmacokinetic properties such as bioavailability and metabolic stability, making it a promising candidate for use in pharmaceutical applications. Additionally, the compound's ability to form stable complexes with metal ions has led to its exploration in catalysis and materials science.

In terms of physical properties, N-2-fluoro-1-(2-methoxyphenyl)ethylprop-2-enamide exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its use in various chemical reactions. The compound's UV-vis spectrum shows strong absorption in the visible region, indicating potential applications in optoelectronic materials.

The chemical stability of N-2-fluoro-1-(2-methoxyphenyl)ethylprop-2-enamide has been extensively studied under different environmental conditions. It has been found to be stable under neutral and mildly acidic conditions but undergoes hydrolysis in strongly basic environments. This information is critical for determining its suitability in industrial processes and storage conditions.

From an environmental perspective, the biodegradation of N-2-fluoro-1-(2-methoxyphenyl)ethylprop-2-enamide has been evaluated, revealing that it undergoes slow degradation under aerobic conditions. This highlights the need for careful disposal practices to minimize its impact on ecosystems.

In conclusion, N-2-fluoro-1-(2-methoxyphenyl)ethylprop-2-enamide, with its unique structure and versatile properties, continues to be a subject of intense research interest. Its potential applications span across multiple disciplines, from drug discovery to materials science, making it a valuable compound for both academic and industrial settings.